Cas no 1806807-39-5 (4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine
• CAS No: 1806807-39-5
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4851208
• Update Time: 2025-05-25

4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-13-4-3-12-8(14-2)5(6(4)11)7(9)10/h3,7H,1-2H3,(H2,11,12)
• InChI Key： UNIDEQFGASTCBE-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1N)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 1.1
• Topological Polar Surface Area: 57.4

Additional information on 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine

4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine (CAS No. 1806807-39-5)

The compound 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine, identified by the CAS registry number CAS No. 1806807-39-5, is a versatile and intriguing molecule with a wide range of applications in various fields of chemistry and biology. This compound has garnered significant attention due to its unique structural features and promising properties, which have been extensively studied in recent years.

The molecular structure of 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine consists of a pyridine ring with substituents at positions 2, 3, 4, and 5. Specifically, the substituents include an amino group (-NH₂) at position 4, a difluoromethyl group (-CHF₂) at position 3, and methoxy groups (-OCH₃) at positions 2 and 5. This configuration imparts the molecule with unique electronic and steric properties, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine in the field of medicinal chemistry. Its ability to act as a building block for more complex molecules has been explored in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the development of novel antiviral agents and anticancer drugs. The presence of the amino group and methoxy groups provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in drug discovery, 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine has also been investigated for its applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a candidate for developing new herbicides or plant growth regulators. Recent experiments have demonstrated that this compound can effectively inhibit the activity of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis in plants.

The synthesis of 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. One common approach involves the use of nucleophilic aromatic substitution reactions to introduce the substituents at specific positions on the ring. The introduction of the difluoromethyl group is often achieved through a nucleophilic substitution reaction involving a suitable fluoroalkylating agent.

The physical and chemical properties of this compound have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have provided valuable insights into its stability, solubility, and reactivity under different conditions.

In terms of environmental impact, recent research has focused on assessing the biodegradability and toxicity of 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine. Preliminary findings suggest that this compound exhibits moderate biodegradability under aerobic conditions; however, further studies are required to fully understand its environmental fate and potential risks.

The versatility of this compound lies in its ability to serve as both a precursor for more complex molecules and an active agent in various chemical processes. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic research and industrial applications.

In conclusion, 4-Amino-3-(difluoromethyl)-2,5-dimethoxypyridine, with its distinctive molecular structure and promising properties, continues to be a subject of intense research interest across multiple disciplines. As advancements in synthetic methodologies and bioactivity assessments continue to unfold, this compound is poised to play an increasingly important role in the development of novel chemical entities with practical applications.